Ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
Overview
Description
This compound is a thiazole derivative. Thiazoles are a type of heterocyclic compound that contain a five-membered C3NS ring. They are found in many potent biologically active compounds . The molecule also contains a chlorophenyl group and a carboxylate ester group.
Chemical Reactions Analysis
Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present on the ring . The ester group can undergo hydrolysis, transesterification, and other typical reactions of carboxylic acid derivatives.Scientific Research Applications
Synthesis and Structural Analysis
Ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate is involved in various synthetic processes. For instance, Hou et al. (2009) described the synthesis of a similar compound, which involved reactions with dimethyl acetylenedicarboxylate in methanol. The molecule featured a nearly planar thiazole ring, indicating potential for diverse chemical applications (Hou, Zhou, He, & Li, 2009).
Antimicrobial Properties
The antimicrobial activities of compounds structurally related to Ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate have been a subject of research. Achutha et al. (2017) synthesized a compound with antimicrobial properties by reacting ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate with phenylhydrazine hydrochloride (Achutha, Kumara, Shivalingegowda, Krishnappagowda, & Kariyappa, 2017).
Chemical Properties and Characterization
The characterization of compounds similar to Ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate, including their molecular structure and chemical properties, is also a key research area. Haroon et al. (2018) investigated a compound synthesized through a reaction involving ethyl bromopyruvate, focusing on its spectroscopic characterization and crystallographic behavior (Haroon, Akhtar, Yousuf, Baig, Tahir, & Rasheed, 2018).
Corrosion Inhibition
In the context of materials science, research has explored the use of related thiazole compounds as corrosion inhibitors. Raviprabha and Bhat (2019) studied the efficiency of a similar compound in preventing corrosion of AA6061 alloy in acidic media, demonstrating its potential in corrosion inhibition applications (Raviprabha & Bhat, 2019).
Therapeutic Applications
Additionally, research has been conducted on the potential therapeutic applications of related thiazole compounds. Abignente et al. (1983) synthesized derivatives of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates and evaluated them for antiinflammatory, analgesic, and antipyretic activities (Abignente, de Caprariis, Sacchi, Marmo, Berrino, & Matera, 1983).
Mechanism of Action
Target of Action
Ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate is a compound that contains a thiazole ring. Thiazole derivatives have been found to have diverse biological activities . They have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .
Mode of Action
Thiazole derivatives are known to interact with various biological targets due to their ability to form stable complexes with biomolecules .
Biochemical Pathways
Thiazole derivatives have been found to affect a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives have been reported to have a wide range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
properties
IUPAC Name |
ethyl 2-[(2-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-5-3-4-6-10(9)14/h3-6,8H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYWOZMNMBLNAQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)CC2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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